Giberellin A68
Giberellin A68
Gibberellin a68, also known as GA68, belongs to the class of organic compounds known as c19-gibberellin 6-carboxylic acids. These are c19-gibberellins with a carboxyl group at the 6-position. Gibberellin a68 is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, gibberellin A68 is primarily located in the cytoplasm. Outside of the human body, gibberellin A68 can be found in a number of food items such as peach, pear, apple, and sunflower. This makes gibberellin A68 a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
71177-41-8
VCID:
VC0042615
InChI:
InChI=1S/C19H22O6/c1-8-9-3-4-10-18(7-9,14(8)21)12(15(22)23)13-17(2)11(20)5-6-19(10,13)25-16(17)24/h5-6,9-14,20-21H,1,3-4,7H2,2H3,(H,22,23)
SMILES:
CC12C(C=CC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O)O
Molecular Formula:
C₁₉H₂₂O₆
Molecular Weight:
346.4 g/mol
Giberellin A68
CAS No.: 71177-41-8
Reference Standards
VCID: VC0042615
Molecular Formula: C₁₉H₂₂O₆
Molecular Weight: 346.4 g/mol
| CAS No. | 71177-41-8 |
|---|---|
| Product Name | Giberellin A68 |
| Molecular Formula | C₁₉H₂₂O₆ |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | 7,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid |
| Standard InChI | InChI=1S/C19H22O6/c1-8-9-3-4-10-18(7-9,14(8)21)12(15(22)23)13-17(2)11(20)5-6-19(10,13)25-16(17)24/h5-6,9-14,20-21H,1,3-4,7H2,2H3,(H,22,23) |
| Standard InChIKey | ZKSDYVWXHSIQFM-UHFFFAOYSA-N |
| SMILES | CC12C(C=CC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O)O |
| Canonical SMILES | CC12C(C=CC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O)O |
| Physical Description | Solid |
| Description | Gibberellin a68, also known as GA68, belongs to the class of organic compounds known as c19-gibberellin 6-carboxylic acids. These are c19-gibberellins with a carboxyl group at the 6-position. Gibberellin a68 is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, gibberellin A68 is primarily located in the cytoplasm. Outside of the human body, gibberellin A68 can be found in a number of food items such as peach, pear, apple, and sunflower. This makes gibberellin A68 a potential biomarker for the consumption of these food products. |
| Synonyms | 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene Gibb-3-ene-1,10-dicarboxylic Acid Deriv.; GA68; |
| PubChem Compound | 14605556 |
| Last Modified | Nov 11 2021 |
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